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Compound of Interest

Compound Name: Bentranil

Cat. No.: B1668014 Get Quote

Disclaimer: Bentranil is a post-emergent herbicide that was not commercially developed for

widespread agricultural use due to the high application rates required for effective broadleaf

weed control.[1] However, derivatives, such as Fluorobentranil, have demonstrated

significantly higher herbicidal activity, suggesting potential for such compounds within a

structured weed management program.[1][2] The following application notes and protocols are

presented as a representative framework for research and development purposes, illustrating

how a Bentranil-like compound could be evaluated and integrated into an Integrated Weed

Management (IWM) strategy.

Introduction to Integrated Weed Management (IWM)
Integrated Weed Management (IWM) is a sustainable approach that combines multiple weed

control methods to manage weed populations in an economically and environmentally sound

manner.[3][4] Rather than relying on a single tactic, IWM incorporates a combination of cultural,

mechanical, biological, and chemical strategies.[3][5][6] This multi-faceted approach aims to

reduce the reliance on any one method, thereby preventing the development of herbicide-

resistant weeds and minimizing environmental impact.[5] Chemical control, through the

strategic use of herbicides, remains a key component of many IWM programs.[5][7]

Properties of Bentranil
The physicochemical properties of Bentranil are summarized in the table below. This data is

essential for understanding its environmental fate and for the development of effective

formulations.
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Property Value Reference

IUPAC Name
2-Phenyl-4H-3,1-benzoxazin-

4-one
[1]

Molecular Formula C₁₄H₉NO₂ [8]

Molar Mass 223.23 g/mol [1]

Appearance White to almost white solid [1]

Melting Point 123-125 °C [8]

Boiling Point 189-192 °C at 8 mm Hg [8]

Water Solubility 5.5 mg/L at 20 °C [1]

Mode of Action Post-emergent [1]

Hypothetical Efficacy of Fluorobentranil
Research has shown that fluorinated derivatives of Bentranil exhibit enhanced herbicidal

activity. The 5-fluoro derivative, in particular, showed triple the standard activity, attributed to the

fluorine's electronegativity strengthening its binding to target enzymes.[1] The following table

presents a hypothetical summary of the efficacy of "Fluorobentranil" on key broadleaf weed

species, as might be determined from field trials.
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Target Weed
Species

Common
Name

Growth Stage
at Application

Hypothetical
Application
Rate (g a.i./ha)

Hypothetical
Weed Control
(%) (28 DAT)

Amaranthus

retroflexus
Redroot Pigweed 2-4 leaf 150 92

Chenopodium

album

Common

Lambsquarters
2-4 leaf 150 88

Abutilon

theophrasti
Velvetleaf 2-4 leaf 200 95

Solanum nigrum
Black

Nightshade
2-4 leaf 200 85

Portulaca

oleracea

Common

Purslane
2-4 leaf 150 90

DAT: Days After

Treatment

Experimental Protocols: Field Efficacy of a Bentranil
Derivative (Fluorobentranil)
This protocol outlines a methodology for conducting a field trial to evaluate the efficacy and

crop safety of a hypothetical Bentranil derivative, "Fluorobentranil," as a post-emergent

herbicide.

4.1. Objective: To determine the effective application rate of Fluorobentranil for the control of

common broadleaf weeds in a selected crop (e.g., maize) and to assess crop phytotoxicity.

4.2. Experimental Design:

Design: Randomized Complete Block Design (RCBD).

Replicates: A minimum of four replicates per treatment.

Plot Size: 3 m x 10 m to allow for representative sampling and minimize edge effects.
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4.3. Treatments:

Untreated Control (weedy check).

Fluorobentranil - Rate 1 (e.g., 100 g a.i./ha).

Fluorobentranil - Rate 2 (e.g., 150 g a.i./ha).

Fluorobentranil - Rate 3 (e.g., 200 g a.i./ha).

Commercial Standard Herbicide (for comparison).

4.4. Application:

Timing: Apply post-emergence when target weeds are at the 2-4 leaf stage and the crop is at

a tolerant growth stage as specified by hypothetical manufacturer recommendations.[9][10]

Equipment: Use a calibrated backpack or small-plot sprayer equipped with flat-fan nozzles to

ensure uniform coverage.

Spray Volume: 150-200 L/ha.

Adjuvants: Include a non-ionic surfactant (NIS) as per hypothetical label recommendations to

improve spray retention and leaf penetration.

4.5. Data Collection:

Weed Control Assessment: Visually assess percent weed control for each species at 7, 14,

and 28 days after treatment (DAT) on a scale of 0% (no control) to 100% (complete weed

death).

Weed Biomass: At 28 DAT, collect all weed biomass from a 1 m² quadrat placed in the center

of each plot. Dry the biomass at 70°C for 72 hours and record the dry weight.

Crop Phytotoxicity: Visually assess crop injury (e.g., chlorosis, necrosis, stunting) at 7 and 14

DAT using a percentage scale (0% = no injury, 100% = crop death).
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Crop Yield: At maturity, harvest the central rows of each plot and determine the crop yield,

adjusting for moisture content.

4.6. Statistical Analysis:

All data should be subjected to Analysis of Variance (ANOVA).

Treatment means should be separated using a suitable test, such as Tukey's HSD or

Fisher's LSD at P ≤ 0.05.

Visualizations: Bentranil in IWM and its Mode of
Action
The following diagrams illustrate the conceptual placement of a chemical agent like a Bentranil
derivative within an IWM framework and its potential mode of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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